Cas no 3621-33-8 (6,9-dihydroxy-3-methyl-1H-cyclohepta[c]pyran-7-one)

• Product Name: 6,9-dihydroxy-3-methyl-1H-cyclohepta[c]pyran-7-one
• CAS No: 3621-33-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 2015835
• PubChem ID: 136631898
• Update Time: 2025-04-21

6,9-dihydroxy-3-methyl-1H-cyclohepta[c]pyran-7-one Chemical and Physical Properties

Names and Identifiers

• 6,9-dihydroxy-3-methyl-1H-cyclohepta[c]pyran-7-one
• Anhydrosepedonin
• 7,9-dihydroxy-3-methyl-1H-cyclohepta[c]pyran-6-one
• 3621-33-8
• DTXSID90701534
• 7,9-Dihydroxy-3-methylcyclohepta[c]pyran-6(1H)-one
• 6,9-Dihydroxy-3-methylcyclohepta[c]pyran-7(1H)-one

• Inchi： 1S/C11H10O4/c1-6-2-7-3-10(13)11(14)4-9(12)8(7)5-15-6/h2-4,12H,5H2,1H3,(H,13,14)
• InChI Key： WPYIGQPLAREAID-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C(C=C(C=2C1)O)=O)O

Computed Properties

• Exact Mass: 206.058
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans Cycloheptapyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans